molecular formula C23H30N2O4 B2400975 4-((1-(3-(2-ethoxyphenyl)propanoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one CAS No. 2034390-50-4

4-((1-(3-(2-ethoxyphenyl)propanoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

Cat. No. B2400975
CAS RN: 2034390-50-4
M. Wt: 398.503
InChI Key: OMBQJZBDSIOVGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-((1-(3-(2-ethoxyphenyl)propanoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C23H30N2O4 and its molecular weight is 398.503. The purity is usually 95%.
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Scientific Research Applications

Biomedical Research and Antiviral Activity

Compounds within the same family have shown promise in biomedical research, particularly in the development of antiviral agents. For instance, oximino-piperidino-piperidine amides have been evaluated for their potential as orally bioavailable CCR5 receptor antagonists with potent anti-HIV activity. These compounds, including specific substitutions at the phenyl, oxime, and amide groups, exhibited excellent antiviral activity against a wide range of primary HIV-1 isolates, suggesting their usefulness in treating HIV-1 infections (Palani et al., 2002).

Agricultural Applications

Research on pyridine derivatives has also highlighted their potential as insecticides. Certain pyridine compounds have demonstrated significant insecticidal activity against pests like the cowpea aphid, Aphis craccivora. This suggests that compounds with a pyridine base could be effective in controlling agricultural pests and protecting crops (Bakhite et al., 2014).

Neuropharmacology

The influence of methyl substitution on piperidine rings has been studied for its implications in neuropharmacology, particularly concerning sigma(1) receptors. These receptors are implicated in various neurological functions and disorders. Compounds with specific methyl substitutions have shown high potency and selectivity for sigma(1) receptors, indicating potential applications in neuropharmacological research and treatment strategies for related disorders (Berardi et al., 2005).

Molecular Structure Analysis

The synthesis and structural analysis of molecules similar to "4-((1-(3-(2-ethoxyphenyl)propanoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one" have been significant in understanding hydrogen bonding, C-H…π interactions, and the overall molecular conformation. These studies contribute to a deeper understanding of molecular interactions and the development of new materials or drugs (Khan et al., 2013).

properties

IUPAC Name

4-[1-[3-(2-ethoxyphenyl)propanoyl]piperidin-4-yl]oxy-1,6-dimethylpyridin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H30N2O4/c1-4-28-21-8-6-5-7-18(21)9-10-22(26)25-13-11-19(12-14-25)29-20-15-17(2)24(3)23(27)16-20/h5-8,15-16,19H,4,9-14H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OMBQJZBDSIOVGF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1CCC(=O)N2CCC(CC2)OC3=CC(=O)N(C(=C3)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H30N2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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